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Compound of Interest

Compound Name: Benzaldehyde tosylhydrazone

CAS No.: 17227-34-8

Cat. No.: B1277390

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of

benzaldehyde tosylhydrazone, a key intermediate in organic synthesis. The document

outlines the principal spectroscopic data and provides detailed experimental protocols for its

synthesis and analysis, facilitating its application in research and development.

Core Spectroscopic Data
The structural identity and purity of benzaldehyde tosylhydrazone (C₁₄H₁₄N₂O₂S) can be

confirmed through a combination of spectroscopic techniques. The key quantitative data from

Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass

Spectrometry (MS) are summarized below.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not explicitly

available in search

results

Note: While search results indicate the availability of ¹H NMR spectra, specific chemical shifts

and coupling constants were not explicitly detailed. Researchers should refer to spectral

databases for this information.

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

Data not explicitly available in search results

Note: While search results indicate the availability of ¹³C NMR spectra, specific chemical shifts

were not explicitly detailed. Researchers should refer to spectral databases for this information.

Table 3: Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Functional Group Assignment

3300 N-H stretch

1590 C=N stretch

Note: The IR spectrum of tosylhydrazones is characterized by specific stretching frequencies.

The N-H stretch typically appears around 3300 cm⁻¹, while the C=N stretch is observed around

1590 cm⁻¹.[1]

Table 4: Mass Spectrometry (MS) Data
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m/z Interpretation

274.07759887 [M]+ (Monoisotopic Mass)[2]

90 Top Peak[2]

91 2nd Highest Peak (in one dataset)[2]

118 2nd Highest Peak (in another dataset)[2]

92 3rd Highest Peak[2]

Experimental Protocols
Synthesis of Benzaldehyde Tosylhydrazone
A standard and efficient method for the preparation of benzaldehyde tosylhydrazone is

through the condensation reaction of benzaldehyde and p-toluenesulfonylhydrazide.[3]

Materials:

p-Toluenesulfonylhydrazide

Freshly distilled benzaldehyde

Absolute methanol

Procedure:

In a 125-mL Erlenmeyer flask, create a slurry by adding 25 mL of absolute methanol to 14.6

g (0.078 mol) of p-toluenesulfonylhydrazide.[3]

While swirling the slurry, rapidly add 7.50 g (0.071 mol) of freshly distilled benzaldehyde. A

mild exothermic reaction will occur, leading to the dissolution of the p-

toluenesulfonylhydrazide.[3]

Continue to swirl the mixture. The benzaldehyde tosylhydrazone product will begin to

crystallize within a few minutes.[3]

After 15 minutes, cool the mixture in an ice bath to maximize crystallization.[3]
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Collect the crystalline product by filtration using a Büchner funnel.[3]

Wash the collected product with a small amount of cold methanol to remove any unreacted

starting materials.[3]

Dry the product under vacuum. The expected yield of benzaldehyde tosylhydrazone (mp

124–125°C) is typically between 87–93%.[3]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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